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Compound of Interest

Compound Name: p-Toluidine hydrochloride

Cat. No.: B147532

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of p-Toluidine hydrochloride, a significant
chemical intermediate in various industrial and research applications. This document outlines
its chemical and physical properties, synthesis, analytical methodologies, and toxicological
profile, presenting data in a clear and accessible format for professionals in the fields of
chemistry and drug development.

Core Chemical and Physical Properties

p-Toluidine hydrochloride, also known as 4-methylaniline hydrochloride, is the hydrochloride
salt of p-toluidine.[1][2] It is a versatile compound used extensively in the synthesis of dyes,
pharmaceuticals, and agrochemicals.[3][4]

Table 1: Chemical Identifiers and Properties of p-Toluidine Hydrochloride
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Identifier/Property Value
CAS Number 540-23-8[1][2][5]
Molecular Weight 143.61 g/mol [1][2][6]
Molecular Formula C7HoN-HCI[1][7][8]

4-Methylaniline hydrochloride, 4-Aminotoluene
Synonyms )

hydrochloride[2][5]

White to off-white or light brown
Appearance .

crystals/crystalline powder[9]
Melting Point 243-245 °C (decomposes)[8][9]
Solubility Soluble in water, ethanol, and ether[10]

Synthesis and Industrial Preparation

The industrial synthesis of p-toluidine hydrochloride is typically achieved through the reaction
of p-toluidine with hydrochloric acid.

Experimental Protocol: Laboratory Scale Synthesis of p-
Toluidine Hydrochloride

This protocol describes the straightforward acid-base reaction to form the hydrochloride salt.

Dissolution: Dissolve p-toluidine in a suitable solvent, such as diethyl ether or ethanol.

 Acidification: Slowly add a stoichiometric amount of concentrated hydrochloric acid to the
stirred p-toluidine solution. The reaction is exothermic and should be controlled by cooling in
an ice bath.

» Precipitation: The p-toluidine hydrochloride will precipitate out of the solution as a white
solid.

« Isolation: Collect the precipitate by filtration.
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 Purification: Wash the collected solid with a small amount of cold solvent to remove any
unreacted starting materials.

» Drying: Dry the purified p-toluidine hydrochloride in a vacuum oven.

A common industrial application of p-toluidine hydrochloride is as an intermediate in the
Sandmeyer reaction to produce compounds like p-chlorotoluene.

Salt Formation

J Sandmeyer Reaction

g p-Toluidine Hydrochloride ( e )
p-Toluidine + NaNOz, HCI

Diazotization (0-5 °C) 1 decomposition p-Chlorotoluene

p-Tolyl Diazonium Chlondea J T

+ CuCl

Click to download full resolution via product page

Caption: Synthesis of p-Chlorotoluene from p-Toluidine via Diazotization.

Analytical Methodologies

The purity and analysis of p-toluidine and its isomers are crucial for quality control in industrial
processes. High-performance liquid chromatography (HPLC) is a common and effective
method for this purpose.

Experimental Protocol: HPLC Separation of Toluidine
Isomers
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This protocol provides a general framework for the separation of o-, m-, and p-toluidine

isomers.

e Column: A core-shell mixed-mode reversed-phase cation-exchange column (e.g., Coresep
100) is effective for separating these closely related isomers.[11]

» Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile (ACN) and an
agueous buffer (e.g., ammonium formate at a specific pH). The retention time can be
controlled by adjusting the ACN concentration, buffer concentration, and pH.[11]

» Detection: UV detection at 275 nm is suitable for these aromatic compounds.[11]

o Sample Preparation: Dissolve the toluidine hydrochloride sample in the mobile phase and
filter it before injection.

e Analysis: The separated isomers are quantified by comparing their peak areas to those of
known standards. This method is robust and can be adapted for various matrices, including
reaction mixtures and biological fluids.[11]

Applications in Research and Industry

p-Toluidine hydrochloride is a key building block in several sectors.

p-Toluidine
Hydrochloride
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Caption: Major Applications of p-Toluidine Hydrochloride.

e Dye and Pigment Industry: It is a precursor for the synthesis of various dyes, including azo
and triarylmethane dyes.[1][4]

o Pharmaceuticals: It serves as a starting material for the synthesis of analgesics, antipyretics,
and antihistamines.[3]

e Agrochemicals: It is used in the production of herbicides, fungicides, and insecticides.[3]
o Adhesives: It is a component of accelerators for cyanoacrylate glues.[12]

e Research: In proteomics research, it is used as a toluene derivative.[2]
Toxicological Profile and Safety

p-Toluidine hydrochloride is a hazardous substance and requires careful handling.

Table 2: Toxicological Data for p-Toluidine Hydrochloride

Effect Observation

Acute Toxicity (Oral, Rat LDso) 656-760 mg/kg[1]

Acute Toxicity (Dermal) Toxic in contact with skin

Acute Toxicity (Inhalation) Toxic if inhaled[13]

Carcinogenicity Suspected of causing cancer[13]

Skin Sensitization May cause an allergic skin reaction[13]
Primary Target Organs Blood, liver, kidney, lung[5]

Primary Toxic Mechanism Methemoglobin formation[1]

The primary mechanism of toxicity for p-toluidine is the induction of methemoglobinemia.[1][7]
This occurs when the ferrous iron (Fe2*) in hemoglobin is oxidized to ferric iron (Fe3*),
rendering the hemoglobin unable to transport oxygen effectively. This can lead to cyanosis and,
in severe cases, systemic toxicity.[1][7]
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Caption: Toxicological Pathway of p-Toluidine Leading to Methemoglobinemia.

Due to its hazardous nature, appropriate personal protective equipment, including gloves,
safety glasses, and respiratory protection, should be used when handling p-toluidine
hydrochloride. Work should be conducted in a well-ventilated area.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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